6-{[4-(2,5-dimethylphenyl)-5-{[(2-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 6-[[4-(2,5-dimethylphenyl)-5-[(2-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20FN5O2S/c1-13-7-8-14(2)18(9-13)28-19(10-16-11-20(29)25-21(30)24-16)26-27-22(28)31-12-15-5-3-4-6-17(15)23/h3-9,11H,10,12H2,1-2H3,(H2,24,25,29,30)
• InChI Key: SVUNFTDLWOIONU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC3=CC=CC=C3F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H20FN5O2S
• Molecular Weight: 437.5 g/mol
• CAS No.: 852048-62-5

Description

6-{[4-(2,5-dimethylphenyl)-5-{[(2-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H20FN5O2S and its molecular weight is 437.49. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of the compound 6-((4-(2,5-dimethylphenyl)-5-((2-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione, also known as F0648-0327, is the signal transducer and activator of transcription 3 (Stat3) protein . Stat3 is a transcription factor that plays a crucial role in many cellular processes such as cell growth and apoptosis .

Mode of Action

F0648-0327 inhibits the activity of Stat3 by blocking the protein-protein interactions required for Stat3 dimerization . When Stat3 is activated, it forms dimers and undergoes nuclear translocation . F0648-0327 prevents this process, thereby inhibiting the transcriptional activity of Stat3 .

Biochemical Pathways

By inhibiting Stat3, F0648-0327 affects several biochemical pathways. It significantly inhibits the expression of interleukin-6 (IL-6), a target of Stat3, and receptor activator of nuclear factor kappa-Β ligand (RANKL), a cytokine essential for osteoclastogenesis . These effects disrupt the signaling pathways that contribute to inflammation and bone resorption .

Pharmacokinetics

The compound has been shown to significantly inhibit arthritis development without apparent adverse effects, suggesting favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The inhibition of Stat3 by F0648-0327 leads to a decrease in the expression of IL-6 and RANKL . This results in reduced inflammation and bone resorption, which are key features of conditions like rheumatoid arthritis .